2-[4-(2-Methoxybenzoyl)piperazin-1-YL]-4-methyl-6-(pyrrolidin-1-YL)pyrimidine

• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol
• IUPAC Name: (2-methoxyphenyl)-[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H27N5O2/c1-16-15-19(24-9-5-6-10-24)23-21(22-16)26-13-11-25(12-14-26)20(27)17-7-3-4-8-18(17)28-2/h3-4,7-8,15H,5-6,9-14H2,1-2H3
• InChI Key: QYVWVFZEHLVNRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=CC=C3OC)N4CCCC4

Description

2-[4-(2-Methoxybenzoyl)piperazin-1-YL]-4-methyl-6-(pyrrolidin-1-YL)pyrimidine: MPMP , is a chemical compound with potential therapeutic applications. Let’s explore its properties and uses.

Preparation Methods

Synthetic Routes:: MPMP can be synthesized through various routes. One common method involves the reaction of 2-methyl-4,6-dichloropyrimidine with 2-methoxybenzoyl chloride, followed by cyclization with piperazine. The synthetic steps include:

Chlorination: 2-methyl-4,6-dichloropyrimidine reacts with thionyl chloride or phosphorus oxychloride to form the corresponding chlorinated intermediate.

Acylation: The chlorinated intermediate reacts with 2-methoxybenzoyl chloride to introduce the benzoyl group.

Cyclization: Piperazine is added to the reaction mixture, leading to the formation of MPMP.

Industrial Production:: Industrial-scale production typically involves optimization of reaction conditions, purification, and scale-up. Solvent choice, temperature, and catalysts play crucial roles in achieving high yields.

Chemical Reactions Analysis

MPMP undergoes several reactions:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction with hydrogen and a suitable catalyst yields the corresponding piperazine derivative.

Substitution: MPMP can undergo nucleophilic substitution reactions at the piperazine nitrogen.

Major Products: The major products depend on the specific reaction conditions and substituents.

Scientific Research Applications

MPMP’s applications span various fields:

Medicine: It may act as an alpha1-adrenergic receptor antagonist, potentially useful in treating conditions like hypertension and cardiac arrhythmias.

Chemistry: MPMP serves as a building block for designing novel compounds.

Biology: Its effects on cellular pathways warrant investigation.

Mechanism of Action

MPMP’s mechanism involves binding to alpha1-adrenergic receptors, modulating smooth muscle contraction and neurotransmission. Further studies are needed to elucidate its precise targets and pathways.

Comparison with Similar Compounds

MPMP shares structural features with arylpiperazine-based alpha1-adrenergic antagonists like trazodone, naftopidil, and urapidil . Its uniqueness lies in the combination of benzoyl and pyrimidine moieties.